Cas no 2171950-55-1 (2,5-dipropyloxolane-3-carboxylic acid)

• Product Name: 2,5-dipropyloxolane-3-carboxylic acid
• CAS No: 2171950-55-1
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6355005
• PubChem ID: 165737276
• Update Time: 2025-10-31

2,5-dipropyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-dipropyloxolane-3-carboxylic acid
• EN300-1609579
• 2171950-55-1

• Inchi： 1S/C11H20O3/c1-3-5-8-7-9(11(12)13)10(14-8)6-4-2/h8-10H,3-7H2,1-2H3,(H,12,13)
• InChI Key： ZQHAAFVKUROARZ-UHFFFAOYSA-N
• SMILES： O1C(CCC)CC(C(=O)O)C1CCC

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,5-dipropyloxolane-3-carboxylic acid

Comprehensive Overview of 2,5-Dipropyloxolane-3-carboxylic Acid (CAS No. 2171950-55-1): Properties, Applications, and Industry Insights

2,5-Dipropyloxolane-3-carboxylic acid (CAS No. 2171950-55-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of oxolane (tetrahydrofuran), this carboxylic acid incorporates two propyl groups at the 2- and 5-positions, offering distinct steric and electronic properties. The compound's molecular formula C₁₁H₂₀O₃ and intermediate polarity make it valuable for designing bioactive molecules, particularly in drug discovery programs targeting metabolic disorders.

Recent studies highlight the growing demand for heterocyclic building blocks like 2,5-dipropyloxolane-3-carboxylate derivatives in medicinal chemistry. Researchers are exploring its potential as a chiral synthon for asymmetric synthesis, leveraging the oxolane ring's conformational rigidity. The CAS 2171950-55-1 compound has shown promise in computational docking studies as a fragment for protein-ligand interactions, particularly with enzymes involved in lipid metabolism – a hot topic in obesity and diabetes research.

From a synthetic chemistry perspective, 2,5-dipropyloxolane-3-carboxylic acid serves as a versatile intermediate. Its carboxylic acid functionality allows for amide coupling reactions, while the oxygen-containing ring system can participate in hydrogen bonding interactions. These characteristics align with current industry trends favoring fragment-based drug discovery (FBDD) approaches, where small molecular fragments are optimized into lead compounds. The compound's logP value (predicted ~1.8) suggests favorable membrane permeability, making it relevant for CNS-targeted therapeutics.

Environmental considerations have put sustainable synthetic methods for compounds like CAS 2171950-55-1 in focus. Recent patents disclose biocatalytic routes to similar oxolane derivatives using engineered enzymes, reducing reliance on traditional organic solvents. This aligns with the pharmaceutical industry's push toward green chemistry – a frequently searched topic in AI-driven material science databases. Analytical characterization typically involves HPLC purity testing and NMR spectral analysis, with the compound's stability profile being crucial for storage conditions.

The agrochemical sector has shown interest in 2,5-dipropyloxolane-3-carboxylic acid derivatives as potential precursors for novel plant growth regulators. Its structural similarity to natural lactones makes it a candidate for developing biodegradable crop protection agents – addressing the global demand for sustainable agriculture solutions. Computational modeling suggests these compounds may interact with plant hormone receptors, though field studies are still ongoing.

Quality control specifications for CAS 2171950-55-1 typically require ≥95% purity (by HPLC), with strict limits on residual solvents. The compound's crystalline form is preferred for precise dosing in research applications. Storage recommendations generally advise protection from moisture at 2-8°C under inert atmosphere – parameters frequently queried in chemical database searches by formulation scientists.

Emerging applications include using 2,5-dipropyloxolane-3-carboxylic acid as a template for designing ionic liquid precursors in battery technology. Its oxygen-rich structure may contribute to improved electrolyte stability, a key focus area in next-generation energy storage research. However, these applications remain exploratory, with most current usage centered on pharmaceutical R&D.

From a regulatory standpoint, 2171950-55-1 is not currently listed on major chemical inventories like TSCA or REACH, requiring case-by-case evaluation for commercial use. Safety data sheets recommend standard organic acid handling procedures, with particular attention to potential eye irritation risks based on structural analogs. These precautions reflect the growing industry emphasis on occupational exposure limits (OELs) for research chemicals.

The global market for functionalized oxolane derivatives like this compound is projected to grow at 6.2% CAGR through 2030, driven by pharmaceutical innovation. Custom synthesis services report increasing requests for chiral oxolane carboxylates, particularly for targeted drug delivery systems. This trend intersects with popular searches about precision medicine and personalized therapeutics in scientific literature.

Analytical challenges include distinguishing 2,5-dipropyloxolane-3-carboxylic acid from its positional isomers using standard techniques. Advanced methods like chiral HPLC and LC-MS/MS are often required for complete characterization, especially when the compound is used in stereoselective synthesis. These technical aspects generate significant discussion in chromatography forums and AI-assisted spectral interpretation platforms.

Future research directions may explore the compound's potential in macrocyclic chemistry as a conformational constraint element, or its use in designing biocompatible polymers for medical devices. The balance between lipophilicity (from propyl groups) and hydrophilicity (from carboxyl and ether oxygens) makes it an interesting case study for molecular property optimization – a trending topic in computational chemistry circles.